Cas no 63165-50-4 (Benzoic acid, 2,3,4,5-tetrabromo-6-fluoro-)

• Product Name: Benzoic acid, 2,3,4,5-tetrabromo-6-fluoro-
• CAS No: 63165-50-4
• MF: C₇HBr₄FO₂
• MW: 455.696042776108
• CID: 1651905
• Update Time: 2024-09-12

Benzoic acid, 2,3,4,5-tetrabromo-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,5-tetrabromo-6-fluoro-
• CMECGNRCADGCTE-UHFFFAOYSA-N

• Inchi： 1S/C7HBr4FO2/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h(H,13,14)
• InChI Key： CMECGNRCADGCTE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C(Br)=C(Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 451.66923

Experimental Properties

• Density: 2.666±0.06 g/cm3(Predicted)
• Boiling Point: 408.8±45.0 °C(Predicted)
• PSA: 37.3
• pka: 0.91±0.10(Predicted)